Cas no 247579-52-8 (2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid)

2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid structure
247579-52-8 structure
Product Name:2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid
CAS No:247579-52-8
MF:C9H7BrO4
MW:259.053482294083
CID:2933190
Update Time:2023-08-10

2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid
    • Inchi: 1S/C9H7BrO4/c10-8-5(3-7(11)12)1-2-6-9(8)14-4-13-6/h1-2H,3-4H2,(H,11,12)
    • InChI Key: FQGFFPQJBRICJT-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(C=CC=1CC(=O)O)OCO2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 233
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.8
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